Ethyl 2-(p-tolyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate

• IUPAC Name: ethyl 2-(4-methylphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C24H27N3O3/c1-3-29-23(28)26-14-12-24(13-15-26)27-21(19-6-4-5-7-22(19)30-24)16-20(25-27)18-10-8-17(2)9-11-18/h4-11,21H,3,12-16H2,1-2H3
• InChI Key: ZXBNRUPFUVSOAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC=C(C=C4)C)C5=CC=CC=C5O2
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring and a piperidine ring. Pyrazoles are five-membered heterocyclic compounds that contain nitrogen. They are an important class of compounds for drug development. Piperidine is a six-membered ring with one nitrogen atom, and it’s a common motif in many pharmaceuticals.

Molecular Structure Analysis

The structure of the compound likely contains a seven-membered ring, which is fused to one five- and one six-membered ring, and carries a tolyl substituent.

Scientific Research Applications

Synthesis Techniques

Research has delved into the synthesis of related compounds through innovative methods, such as the streamlined synthesis of spiropiperidine lactam inhibitors, highlighting the compound's relevance in developing acetyl-CoA carboxylase inhibitors. This process benefits from a regioselective pyrazole alkylation and a Curtius rearrangement, underscoring the chemical's versatility in synthesizing complex organic structures (Huard et al., 2012).

Advanced Materials and Catalysis

The compound and its derivatives have found applications in materials science, particularly as corrosion inhibitors. A study on pyranpyrazole derivatives, related to the target compound, demonstrated excellent biocidal properties and corrosion inhibition on mild steel, indicating potential industrial applications in protecting metals against corrosion (Dohare et al., 2017).

Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been investigated for their potential as antibacterial and antifungal agents. For example, imidazo[1,2-a]pyridine-3-carboxamide derivatives, structurally similar to the target compound, showed considerable activity against drug-sensitive/resistant Mycobacterium tuberculosis strains, illustrating the compound's significance in developing new antimicrobial agents (Lv et al., 2017).

Heterocyclic Chemistry

The target compound's framework is pivotal in heterocyclic chemistry for synthesizing novel heterocycles. A study on the synthesis of benzothiophenes and benzothiazoles revealed promising antitumor and antioxidant activities, showcasing the compound's utility in creating bioactive molecules (Bialy & Gouda, 2011).

Future Directions

The future directions for this compound could involve further studies to elucidate its synthesis, properties, and potential applications, particularly in the field of drug development given the biological activities demonstrated by other pyrazole derivatives.